Cas no 858342-07-1 (1H-Pyrrolo[3,4-b]pyridine, 1-acetyloctahydro-, (4aR,7aR)-rel-)

• Product name: 1H-Pyrrolo[3,4-b]pyridine, 1-acetyloctahydro-, (4aR,7aR)-rel-
• CAS No: 858342-07-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 4245352
• PubChem ID: 67236732

1H-Pyrrolo[3,4-b]pyridine, 1-acetyloctahydro-, (4aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-b]pyridine, 1-acetyloctahydro-, (4aR,7aR)-rel-
• rel-1-[(4aR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridin-1-yl]-Ethanone (Relative stereocheMistry)
• 845626-20-2
• SCHEMBL1982803
• 858342-07-1
• Rel-1-((4aR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridin-1-yl)ethan-1-one
• 1-((4AR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridin-1-yl)ethan-1-one

• Inchi： InChI=1S/C9H16N2O/c1-7(12)11-4-2-3-8-5-10-6-9(8)11/h8-10H,2-6H2,1H3/t8-,9+/m1/s1
• InChI Key： MDIYONFONIGRAN-BDAKNGLRSA-N

Computed Properties

• Exact Mass: 168.126263138Da
• Monoisotopic Mass: 168.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: -0.1